Cas no 174138-01-3 (1H-1,4,7-Triazonine-1,4(5H)-dicarboxylic acid, hexahydro-,bis(1,1-dimethylethyl) ester)

1H-1,4,7-Triazonine-1,4(5H)-dicarboxylic acid, hexahydro-,bis(1,1-dimethylethyl) ester structure
174138-01-3 structure
Product Name:1H-1,4,7-Triazonine-1,4(5H)-dicarboxylic acid, hexahydro-,bis(1,1-dimethylethyl) ester
CAS No:174138-01-3
MF:C16H31N3O4
MW:329.435044527054
MDL:MFCD30532166
CID:1359107
PubChem ID:11034863
Update Time:2025-09-23

1H-1,4,7-Triazonine-1,4(5H)-dicarboxylic acid, hexahydro-,bis(1,1-dimethylethyl) ester Chemical and Physical Properties

Names and Identifiers

    • 1H-1,4,7-Triazonine-1,4(5H)-dicarboxylic acid, hexahydro-,bis(1,1-dimethylethyl) ester
    • SCHEMBL132585
    • Di-tert-butyl 1,4,7-triazonane-1,4-dicarboxylate
    • 174138-01-3
    • MFCD30532166
    • EN300-395810
    • AT11737
    • 1,4-di-tert-butyl 1,4,7-triazonane-1,4-dicarboxylate
    • Ditert-butyl 1,4,7-triazonane-1,4-dicarboxylate
    • DiBoc TACN
    • DI-BOC TACN
    • MDL： MFCD30532166
    • Inchi： 1S/C16H31N3O4/c1-15(2,3)22-13(20)18-9-7-17-8-10-19(12-11-18)14(21)23-16(4,5)6/h17H,7-12H2,1-6H3
    • InChI Key： KVRCCPSVLYCERO-UHFFFAOYSA-N
    • SMILES： O(C(N1CCNCCN(C(=O)OC(C)(C)C)CC1)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 329.23163
  • Monoisotopic Mass: 329.23145648g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 4
  • Complexity: 375
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 71.1Ų

Experimental Properties

  • PSA: 71.11

1H-1,4,7-Triazonine-1,4(5H)-dicarboxylic acid, hexahydro-,bis(1,1-dimethylethyl) ester Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB532274-250 mg
DiBoc TACN; .
 174138-01-3
250MG
 €328.20 2023-02-17
abcr
AB532274-1 g
DiBoc TACN; .
 174138-01-3
1g
 €514.40 2023-02-17
abcr
AB532274-5 g
DiBoc TACN; .
 174138-01-3
5g
 €819.60 2023-02-17
Enamine
EN300-395810-0.05g
1,4-di-tert-butyl 1,4,7-triazonane-1,4-dicarboxylate
 174138-01-3 95%
0.05g
 $252.0 2023-05-26
Enamine
EN300-395810-0.1g
1,4-di-tert-butyl 1,4,7-triazonane-1,4-dicarboxylate
 174138-01-3 95%
0.1g
 $376.0 2023-05-26
Enamine
EN300-395810-0.25g
1,4-di-tert-butyl 1,4,7-triazonane-1,4-dicarboxylate
 174138-01-3 95%
0.25g
 $538.0 2023-05-26
Enamine
EN300-395810-0.5g
1,4-di-tert-butyl 1,4,7-triazonane-1,4-dicarboxylate
 174138-01-3 95%
0.5g
 $847.0 2023-05-26
Enamine
EN300-395810-1.0g
1,4-di-tert-butyl 1,4,7-triazonane-1,4-dicarboxylate
 174138-01-3 95%
1g
 $1086.0 2023-05-26
Enamine
EN300-395810-2.5g
1,4-di-tert-butyl 1,4,7-triazonane-1,4-dicarboxylate
 174138-01-3 95%
2.5g
 $2127.0 2023-05-26
Enamine
EN300-395810-5.0g
1,4-di-tert-butyl 1,4,7-triazonane-1,4-dicarboxylate
 174138-01-3 95%
5g
 $3147.0 2023-05-26

1H-1,4,7-Triazonine-1,4(5H)-dicarboxylic acid, hexahydro-,bis(1,1-dimethylethyl) ester Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:174138-01-3)1H-1,4,7-Triazonine-1,4(5H)-dicarboxylic acid, hexahydro-,bis(1,1-dimethylethyl) ester
Order Number:A1139387
Stock Status:in Stock
Quantity:250mg/500mg/1g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 22:48
Price ($):215.0/340.0/545.0
Email:sales@amadischem.com

1H-1,4,7-Triazonine-1,4(5H)-dicarboxylic acid, hexahydro-,bis(1,1-dimethylethyl) ester Related Literature

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174138-01-3 (1H-1,4,7-Triazonine-1,4(5H)-dicarboxylic acid, hexahydro-,bis(1,1-dimethylethyl) ester) Related Products

Recommended suppliers
Amadis Chemical Company Limited
(CAS:174138-01-3)1H-1,4,7-Triazonine-1,4(5H)-dicarboxylic acid, hexahydro-,bis(1,1-dimethylethyl) ester
A1139387
Purity:99%/99%/99%
Quantity:250mg/500mg/1g
Price ($):215.0/340.0/545.0
Email